Cas no 890045-44-0 (9H-Thioxanthen-9-one, 3-[4-(methylthio)phenyl]-, 10,10-dioxide)

• Product name: 9H-Thioxanthen-9-one, 3-[4-(methylthio)phenyl]-, 10,10-dioxide
• CAS No: 890045-44-0
• MF: C₂₀H₁₄O₃S₂
• MW: 366.453362941742
• CID: 616475
• PubChem ID: 11559665

9H-Thioxanthen-9-one, 3-[4-(methylthio)phenyl]-, 10,10-dioxide Chemical and Physical Properties

Names and Identifiers

• 9H-Thioxanthen-9-one, 3-[4-(methylthio)phenyl]-, 10,10-dioxide
• 3-(4-methylsulfanylphenyl)-10,10-dioxothioxanthen-9-one
• DTXSID60468607
• 890045-44-0

• Inchi： InChI=1S/C20H14O3S2/c1-24-15-9-6-13(7-10-15)14-8-11-17-19(12-14)25(22,23)18-5-3-2-4-16(18)20(17)21/h2-12H,1H3
• InChI Key： IKFZQRKGNVRVOH-UHFFFAOYSA-N
• SMILES： CSC1=CC=C(C=C1)C2=CC3=C(C=C2)C(=O)C4=CC=CC=C4S3(=O)=O

Computed Properties

• Exact Mass: 366.03843665g/mol
• Monoisotopic Mass: 366.03843665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 84.9Ų